Cas no 1081559-36-5 (3-Oxocyclobutyl benzoate)

3-Oxocyclobutyl benzoate is a cyclic ketone ester characterized by its cyclobutyl ring functionalized with a ketone group at the 3-position and a benzoate ester moiety. This compound is of interest in synthetic organic chemistry due to its structural rigidity and reactivity, making it a valuable intermediate for the preparation of more complex molecules. The presence of both the ketone and ester functionalities allows for versatile transformations, including nucleophilic additions, reductions, and cross-coupling reactions. Its well-defined stereochemistry and stability under mild conditions further enhance its utility in fine chemical synthesis and pharmaceutical research. The compound is typically handled under inert conditions to preserve its integrity.
3-Oxocyclobutyl benzoate structure
3-Oxocyclobutyl benzoate structure
Product Name:3-Oxocyclobutyl benzoate
CAS No:1081559-36-5
MF:C11H10O3
MW:190.195303440094
MDL:MFCD16140376
CID:1025931
PubChem ID:46840008
Update Time:2025-05-27

3-Oxocyclobutyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 3-Oxocyclobutyl benzoate
    • 3-(benzoyloxy)Cyclobutanone
    • DA-25002
    • CS-0051227
    • DTXSID70676711
    • AKOS006336508
    • J-513014
    • SB11778
    • AS-34012
    • W-204656
    • 3-Oxocyclobutyl benzoate, AldrichCPR
    • SCHEMBL15193256
    • 3-Oxocyclobutylbenzoate
    • FDNDPGDWTKCCPF-UHFFFAOYSA-N
    • A895354
    • 1081559-36-5
    • (3-oxocyclobutyl) benzoate
    • AMY33759
    • MFCD16140376
    • MDL： MFCD16140376
    • Inchi： 1S/C11H10O3/c12-9-6-10(7-9)14-11(13)8-4-2-1-3-5-8/h1-5,10H,6-7H2
    • InChI Key： FDNDPGDWTKCCPF-UHFFFAOYSA-N
    • SMILES： O(C(C1C=CC=CC=1)=O)C1CC(C1)=O

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.57490

3-Oxocyclobutyl benzoate Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi

3-Oxocyclobutyl benzoate Customs Data

  • HS CODE：2916310090
  • Customs Data：

    China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3-Oxocyclobutyl benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O990268-5mg
3-Oxocyclobutyl Benzoate
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5mg
 $ 50.00 2022-06-03
TRC
O990268-10mg
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10mg
 $ 70.00 2022-06-03
TRC
O990268-50mg
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50mg
 $ 250.00 2022-06-03
Apollo Scientific
OR316059-1g
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 1081559-36-5
1g
 £810.00 2024-07-28
abcr
AB312690-250 mg
3-Oxocyclobutyl benzoate, 95%; .
 1081559-36-5 95%
250 mg
 €247.80 2023-07-19
abcr
AB312690-1 g
3-Oxocyclobutyl benzoate, 95%; .
 1081559-36-5 95%
1 g
 €595.80 2023-07-19
Chemenu
CM105654-1g
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 1081559-36-5 95%+
1g
 $410 2023-03-07
Chemenu
CM105654-5g
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 1081559-36-5 95%+
5g
 $1230 2023-03-07
Chemenu
CM105654-10g
3-oxocyclobutyl benzoate
 1081559-36-5 95%+
10g
 $2074 2023-11-25
Chemenu
CM105654-250mg
3-oxocyclobutyl benzoate
 1081559-36-5 95%+
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 $159 2023-11-25

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